Cas no 84258-70-8 (Benzo[b]naphtho[1,2-d]thiophene,6-methyl-)
84258-70-8 structure
Product Name:Benzo[b]naphtho[1,2-d]thiophene,6-methyl-
CAS No:84258-70-8
MF:C17H12S
MW:248.342183113098
CID:731299
PubChem ID:158426
Update Time:2025-04-19
Benzo[b]naphtho[1,2-d]thiophene,6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]naphtho[1,2-d]thiophene,6-methyl-
- 6-methylnaphtho[2,1-b][1]benzothiole
- 84258-70-8
- DTXSID30233208
- Benzo(b)naphtho(1,2-d)thiophene, 6-methyl-
- WOQVFYLUIYFKLC-UHFFFAOYSA-N
- Benzo[b]naphtho[1,2-d]thiophene, 6-methyl
- SCHEMBL16283926
- Benzo[b]naphtho[1,2]thiophene, 6-methyl
-
- Inchi: 1S/C17H12S/c1-11-10-12-6-2-3-7-13(12)16-14-8-4-5-9-15(14)18-17(11)16/h2-10H,1H3
- InChI Key: WOQVFYLUIYFKLC-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2C2C3C=CC=CC=3C=C(C)C1=2
Computed Properties
- Exact Mass: 248.06597156g/mol
- Monoisotopic Mass: 248.06597156g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 313
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.9
- Topological Polar Surface Area: 28.2Ų
Experimental Properties
- Density: 1.257±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (1.4E-5 g/L) (25 ºC),
Benzo[b]naphtho[1,2-d]thiophene,6-methyl- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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